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Compound of Interest

Compound Name: N-Methyl-o-toluidine

Cat. No.: B147340 Get Quote

An In-depth Technical Guide to N-Methyl-o-toluidine (CAS 611-21-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methyl-o-toluidine, with the Chemical Abstracts Service (CAS) registry number 611-21-2, is

an aromatic organic compound belonging to the class of secondary amines.[1] Structurally, it

features a methyl group attached to the nitrogen atom of o-toluidine.[1] Also known by

synonyms such as N,2-Dimethylaniline and 2-(Methylamino)toluene, this compound typically

presents as a colorless to pale yellow liquid with a characteristic aromatic odor.[1][2] It serves

as a significant intermediate in the synthesis of various organic compounds, including dyes and

pigments.[1][3] This guide provides a comprehensive overview of its properties, synthesis,

applications, and safety protocols, tailored for a technical audience.

Physicochemical and Spectroscopic Properties
The fundamental physical and chemical characteristics of N-Methyl-o-toluidine are

summarized below. These properties are crucial for its handling, storage, and application in

various chemical reactions.

Physical and Chemical Properties
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Property Value Source(s)

CAS Number 611-21-2 [1][4]

Molecular Formula C₈H₁₁N [1][4]

Molecular Weight 121.18 g/mol [4]

Appearance
Colorless to pale yellow or

green clear liquid
[1][2][5]

Boiling Point 207-210 °C [2]

Melting Point -10.08 °C (estimate) [2]

Density 0.97-0.98 g/cm³ [2][5]

Flash Point 79.4 °C [2][5]

Refractive Index 1.562 - 1.565 [2][5]

Water Solubility
Limited solubility; practically

insoluble
[1][2]

Solvent Solubility Soluble in ethanol and ether [1]

Vapor Pressure 0.225 mmHg at 25°C [2]

pKa 4.72±0.10 (Predicted) [2]

Spectroscopic Data
Spectroscopic data is essential for the structural confirmation and purity analysis of N-Methyl-
o-toluidine.
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Spectrum Type Description / Availability Source(s)

¹H NMR
Spectrum available and

confirms structure
[5][6]

¹³C NMR Spectrum available [7]

Mass Spectrometry (MS)
Electron ionization mass

spectrum data available
[8][9]

Infrared (IR) Spectroscopy
IR spectrum data available

from NIST
[8]

UV/Visible Spectroscopy
UV/Visible spectrum data

available from NIST
[8]

Safety and Handling
N-Methyl-o-toluidine is a hazardous chemical that requires strict safety protocols for handling

and storage. It is classified as toxic if swallowed, in contact with skin, or if inhaled.[5][10]

GHS Hazard and Precautionary Statements
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Category Code(s) Description Source(s)

Hazard Statements H227 Combustible liquid. [5][10]

H301, H311, H331

Toxic if swallowed, in

contact with skin, or if

inhaled.

[5][10]

H371, H373

May cause damage to

organs through

prolonged or repeated

exposure.

[5][10]

H412

Harmful to aquatic life

with long lasting

effects.

[5][10]

Precautionary

Statements
P210, P260, P270

Keep away from

heat/sparks. Do not

breathe vapors. Do

not eat, drink or

smoke when using.

[5][10]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[10]

P301+P310,

P302+P352,

P304+P340

IF SWALLOWED:

Immediately call a

POISON CENTER. IF

ON SKIN: Wash with

plenty of water. IF

INHALED: Remove

person to fresh air.

[5][10]

P403+P233, P405 Store in a well-

ventilated place. Keep

container tightly

[10]
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closed. Store locked

up.

P501

Dispose of

contents/container to

an approved waste

disposal plant.

[5]

Handling and Storage
Handling: Avoid contact with skin, eyes, and inhalation of vapor.[10] Use only in a well-

ventilated area or under a chemical fume hood.[11] Keep away from sources of ignition and

prevent the buildup of electrostatic charge.[10]

Storage: Store in a cool, dry, and well-ventilated place.[10][11] The compound is air and light

sensitive; containers should be kept tightly closed and may require storage under an inert

atmosphere.[5][10][11]

Reactivity and Applications
N-Methyl-o-toluidine's amine functionality makes it a versatile intermediate in organic

synthesis.[1] Its primary applications are in the production of dyes, pigments, and other

chemical intermediates.[1] It is also identified as a reactant for palladium-catalyzed coupling

and amination reactions.[12] The parent compound, o-toluidine, is used extensively in

producing pesticides, pharmaceuticals, and rubber vulcanization accelerators, suggesting

similar synthetic utility for its N-methylated derivative.[3][13]

N-Methyl-o-toluidine
(CAS 611-21-2)

Dye & Pigment Synthesis Chemical Intermediates
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Caption: Key application areas for N-Methyl-o-toluidine.
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Experimental Protocols
While a specific protocol for the mono-methylation of o-toluidine is not detailed in the provided

results, a representative procedure can be adapted from established methods for N-alkylation

of aromatic amines, such as the synthesis of N,N-dimethyl-o-toluidine.[14] The following

protocol outlines a general approach for its synthesis.

Synthesis of N-Methyl-o-toluidine
This protocol describes the N-methylation of o-toluidine using a methylating agent.

Materials:

o-Toluidine

Methylating agent (e.g., Methyl iodide, Dimethyl sulfate)

Base (e.g., Sodium carbonate, Potassium carbonate)

Solvent (e.g., Acetonitrile, Water)

Diethyl ether or other extraction solvent

Drying agent (e.g., Anhydrous sodium sulfate, Potassium hydroxide)

Standard laboratory glassware for reflux, extraction, and distillation

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine o-toluidine (1 equivalent) and the chosen solvent.

Addition of Base: Add the base (e.g., sodium carbonate, 1.2 equivalents) to the mixture.[14]

Addition of Methylating Agent: While stirring, slowly add the methylating agent (e.g., methyl

iodide, 1.1 equivalents) to the flask. An exothermic reaction may occur; maintain control with

a water bath if necessary.
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Reflux: Heat the reaction mixture to reflux and maintain for several hours (e.g., 2-4 hours),

monitoring the reaction progress by TLC or GC.[14]

Workup: After cooling to room temperature, make the solution strongly alkaline with an

aqueous sodium hydroxide solution.[14]

Extraction: Transfer the mixture to a separatory funnel and extract the product into an

organic solvent like diethyl ether (3x volumes).[14]

Drying and Filtration: Combine the organic layers and dry over an anhydrous drying agent

(e.g., solid potassium hydroxide).[14] Filter to remove the drying agent.

Purification: Remove the solvent from the filtrate by rotary evaporation. Purify the crude

product by fractional distillation under reduced pressure to yield N-Methyl-o-toluidine.[14]
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Caption: General workflow for the synthesis of N-Methyl-o-toluidine.

Conclusion
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N-Methyl-o-toluidine (CAS 611-21-2) is a valuable chemical intermediate with well-defined

physicochemical properties. Its utility in the synthesis of dyes and as a reactant in modern

catalytic chemistry underscores its importance in industrial and research settings. Due to its

toxicity, adherence to stringent safety and handling protocols is mandatory. The provided data

and protocols offer a foundational resource for professionals working with this versatile

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147340#n-methyl-o-toluidine-cas-number-611-21-2-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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